Cas no 831216-51-4 (BENZONITRILE, 4-[(3-FLUOROPHENYL)METHOXY]-)

• Product Name: BENZONITRILE, 4-[(3-FLUOROPHENYL)METHOXY]-
• CAS No: 831216-51-4
• MF: C₁₄H₁₀FNO
• MW: 227.233706951141
• MDL: MFCD06626647
• CID: 3394148
• PubChem ID: 2229383
• Update Time: 2025-05-19

BENZONITRILE, 4-[(3-FLUOROPHENYL)METHOXY]- Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 4-[(3-FLUOROPHENYL)METHOXY]-
• 4-((3-Fluorobenzyl)oxy)benzonitrile
• CS-0269164
• 4-(3-Fluorobenzyloxy)benzonitrile
• EN300-30471
• 4-[(3-fluorobenzyl)oxy]benzonitrile
• SR-01000295248-1
• 4-(3-fluorobenzyloxy)-benzonitrile
• 831216-51-4
• ZAAMMXIRNCLZKU-UHFFFAOYSA-N
• SR-01000295248
• Z26351450
• DB-088013
• SCHEMBL993129
• 4-[(3-fluorophenyl)methoxy]benzonitrile
• AKOS000198116

• MDL： MFCD06626647
• Inchi： 1S/C14H10FNO/c15-13-3-1-2-12(8-13)10-17-14-6-4-11(9-16)5-7-14/h1-8H,10H2
• InChI Key： ZAAMMXIRNCLZKU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)COC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 227.074642105Da
• Monoisotopic Mass: 227.074642105Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on BENZONITRILE, 4-[(3-FLUOROPHENYL)METHOXY]-

4-[(3-Fluorophenyl)methoxy]benzonitrile (CAS No. 831216-51-4)

4-[(3-Fluorophenyl)methoxy]benzonitrile, also known as CAS No. 831216-51-4, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a benzonitrile group with a fluorophenylmethoxy substituent. The presence of the fluorine atom in the aromatic ring introduces interesting electronic properties, making this compound a valuable building block in organic synthesis.

The synthesis of 4-[(3-fluorophenyl)methoxy]benzonitrile involves a series of carefully designed reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled the efficient and selective preparation of this compound, ensuring high purity and yield. The compound's stability under various reaction conditions makes it suitable for use in demanding synthetic protocols.

In terms of applications, 4-[(3-fluorophenyl)methoxy]benzonitrile has been extensively studied for its potential as a precursor in drug discovery. Its ability to act as a versatile intermediate has led to its use in the development of novel therapeutic agents targeting various disease states, including cancer and inflammatory disorders. For instance, researchers have utilized this compound to construct bioactive molecules with enhanced pharmacokinetic profiles.

Moreover, the electronic properties of 4-[(3-fluorophenyl)methoxy]benzonitrile make it an attractive candidate for applications in optoelectronic materials. Recent studies have explored its role in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices. The fluorine substituent enhances the compound's electron-withdrawing ability, which is crucial for achieving desired electronic transitions in these devices.

The environmental impact and safety profile of 4-[(3-fluorophenyl)methoxy]benzonitrile have also been subjects of recent research. Studies indicate that the compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further investigations are ongoing to assess its long-term environmental fate and potential bioaccumulation risks.

In conclusion, 4-[(3-fluorophenyl)methoxy]benzonitrile (CAS No. 831216-51-4) is a multifaceted organic compound with promising applications across diverse scientific domains. Its unique chemical structure, coupled with advancements in synthetic methodologies and application research, positions it as a key player in modern chemical innovation.